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Compound of Interest

Compound Name: Benzyl acetate-d5

Cat. No.: B1384724 Get Quote

Essential Safety and Handling Guide for Benzyl
Acetate-d5
This guide provides immediate and essential safety and logistical information for handling

Benzyl acetate-d5 in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
When handling Benzyl acetate-d5, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The recommended PPE is

outlined below.
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PPE Category Recommended Equipment

Eye Protection

Chemical safety goggles or glasses are

required. If there is a splash hazard, a face

shield should also be worn.[1][2][3]

Hand Protection

Chemically resistant gloves, such as nitrile

rubber, should be worn.[4] It is important to

inspect gloves for any signs of degradation or

puncture before use and to dispose of them

properly after handling the chemical.[5]

Body Protection

A lab coat or other protective clothing is

necessary to prevent skin contact.[1][4][5] For

larger spills, a full suit may be required.[1]

Respiratory Protection

Work should be conducted in a well-ventilated

area or under a chemical fume hood to avoid

inhalation of vapors.[1][5][6] In cases of

insufficient ventilation or for emergency

situations, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[1][2]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Benzyl acetate. While this data

is for the non-deuterated form, it serves as a conservative reference for Benzyl acetate-d5.

Property Value

Flash Point 90 °C - 102 °C (194 °F - 215.6 °F)[1][2]

Auto-ignition Temperature 460 °C (860 °F)[1][5]

Boiling Point 210 °C - 214 °C (410 °F - 417.2 °F)[1][2]

Melting Point -51 °C (-59.8 °F)[1][2]

Specific Gravity 1.04 - 1.055[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.fishersci.fr/store/msds?partNumber=10020550&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23472&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/benzyl-acetate.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.chemicalbook.com/msds/benzyl-acetate.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://www.flinnsci.com/sds_879.45-benzyl-acetate/sds_879.45/
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.fishersci.fr/store/msds?partNumber=10020550&countryCode=FR&language=en
https://www.benchchem.com/product/b1384724?utm_src=pdf-body
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.fishersci.fr/store/msds?partNumber=10020550&countryCode=FR&language=en
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.fishersci.fr/store/msds?partNumber=10020550&countryCode=FR&language=en
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.fishersci.fr/store/msds?partNumber=10020550&countryCode=FR&language=en
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.fishersci.com/store/msds?partNumber=AAB23472&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Safe Handling and Disposal
Operational Plan:

Preparation: Before handling Benzyl acetate-d5, ensure that the work area is clean and

uncluttered. A chemical fume hood should be operational and readily available. All necessary

PPE should be inspected and worn correctly. An eyewash station and safety shower must be

accessible.[1]

Handling:

Measure and dispense the chemical in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of vapors.[5][6]

Avoid direct contact with skin and eyes.[5] Use appropriate tools and techniques to

prevent spills.

Keep containers tightly closed when not in use to prevent the release of vapors.[1][6]

Ground all equipment containing the material to prevent static discharge, which could be a

source of ignition.[1]

Storage:

Store Benzyl acetate-d5 in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[1][7]

Keep the container tightly sealed.[1][6]

Store away from incompatible materials such as strong oxidizing agents, reducing agents,

acids, and alkalis.[1][3]

Disposal Plan:

Waste Collection: All waste materials contaminated with Benzyl acetate-d5, including empty

containers, used gloves, and absorbent materials from spills, should be collected in a

designated and properly labeled hazardous waste container.[4][5] Do not mix with other

waste.
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Spill Cleanup:

In the event of a small spill, remove all ignition sources.[7]

Absorb the spill with an inert material, such as sand or vermiculite, and place it in a sealed

container for disposal.[1][4][6]

For large spills, evacuate the area and follow emergency procedures.

Final Disposal:

Dispose of waste containing Benzyl acetate-d5 through a licensed professional waste

disposal service.[5]

Do not pour the chemical down the drain, as it can be harmful to aquatic life.[2][4]

Workflow for Safe Handling of Benzyl Acetate-d5
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Caption: Workflow for the safe handling of Benzyl acetate-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

